Cas no 40548-90-1 (3-Pyridinecarbonitrile,5-amino-4,6-dimethyl-)
40548-90-1 structure
Product Name:3-Pyridinecarbonitrile,5-amino-4,6-dimethyl-
3-Pyridinecarbonitrile,5-amino-4,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarbonitrile,5-amino-4,6-dimethyl-
- 5-AMINO-4,6-DIMETHYL-NICOTINONITRILE
- 5-amino-4,6-dimethylpyridine-3-carbonitrile
- 3-Amino-2,4-dimethyl-5-cyan-pyridin
- 5-amino-4,6-dimethylnicotinonitrile
- AC1L6K9W
- AC1Q4RIR
- AR-1G7156
- CTK4I3323
- F2113-0219
- NSC61970
- AKOS005207212
- DTXSID50289565
- NSC-61970
- 40548-90-1
- 5-Amino-4,6-dimethyl-nicotinonitrile,95+%
-
- Inchi: 1S/C8H9N3/c1-5-7(3-9)4-11-6(2)8(5)10/h4H,10H2,1-2H3
- InChI Key: XQKOOEDXDWXHHV-UHFFFAOYSA-N
- SMILES: N1C=C(C#N)C(C)=C(C=1C)N
Computed Properties
- Exact Mass: 147.07977
- Monoisotopic Mass: 147.079647
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.7
- XLogP3: 0.7
Experimental Properties
- Density: 1.14
- Boiling Point: 358.5°C at 760 mmHg
- Flash Point: 170.6°C
- Refractive Index: 1.566
- PSA: 62.7
- LogP: 1.73348
3-Pyridinecarbonitrile,5-amino-4,6-dimethyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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